Cas no 343268-69-9 (2-Chloro-4,5-dimethylpyridine)

• Product Name: 2-Chloro-4,5-dimethylpyridine
• CAS No: 343268-69-9
• MF: C₇H₈ClN
• MW: 141.598120689392
• MDL: MFCD11869916
• CID: 1015661
• PubChem ID: 10942534
• Update Time: 2025-07-21

2-Chloro-4,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5-dimethyl-Pyridine
• 2-Chloro-4,5-dimethylpyridine
• Pyridine, 2-chloro-4,5-dimethyl-
• SB36725
• EN300-142407
• FT-0664650
• 343268-69-9
• MFCD11869916
• AMY18787
• AKOS022174121
• DTXSID40449095
• UIUDRIPPDPPWRR-UHFFFAOYSA-N
• A903578
• SCHEMBL1644729
• CS-0234486
• Pyridine, 2-chloro-4,5-dimethyl- (9CI)
• G22623

• MDL： MFCD11869916
• Inchi： 1S/C7H8ClN/c1-5-3-7(8)9-4-6(5)2/h3-4H,1-2H3
• InChI Key： UIUDRIPPDPPWRR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=N1)C

Computed Properties

• Exact Mass: 141.03500
• Monoisotopic Mass: 141.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 229.033°C at 760 mmHg
• Flash Point: 114.283°C
• Refractive Index: 1.524
• PSA: 12.89000
• LogP: 2.35180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-4,5-dimethylpyridine

Introduction to 2-Chloro-4,5-dimethylpyridine (CAS No. 343268-69-9)

2-Chloro-4,5-dimethylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 343268-69-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The presence of both chloro and methyl substituents on the pyridine ring imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The structural features of 2-Chloro-4,5-dimethylpyridine contribute to its versatility in chemical synthesis. The chloro group at the 2-position enhances electrophilic aromatic substitution reactions, while the methyl groups at the 4- and 5-positions provide steric and electronic influences that can modulate reactivity. These characteristics make it a preferred building block for constructing more complex molecular architectures, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, 2-Chloro-4,5-dimethylpyridine has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes and receptors involved in inflammatory and infectious diseases. The chloro substituent allows for further functionalization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the creation of diverse pharmacophores.

One notable area of research involves the use of 2-Chloro-4,5-dimethylpyridine in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating the 2-Chloro-4,5-dimethylpyridine core into kinase inhibitor candidates, scientists have developed compounds that exhibit potent activity against specific kinases. These efforts have led to several promising drug candidates entering preclinical development.

Additionally, 2-Chloro-4,5-dimethylpyridine has found utility in the agrochemical sector. Its structural motif is incorporated into herbicides and insecticides designed to target specific pests while minimizing environmental impact. The ability to modify the pyridine ring allows for fine-tuning of biological activity, leading to compounds that are both effective and selective.

The synthesis of 2-Chloro-4,5-dimethylpyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include chlorination of appropriately substituted pyridines or condensation reactions followed by functional group interconversions. Advances in catalytic methods have further refined these processes, improving yield and reducing byproduct formation.

In terms of industrial applications, 2-Chloro-4,5-dimethylpyridine is valued for its role as an intermediate in large-scale chemical manufacturing. Its stability under various reaction conditions makes it suitable for batch processing in industrial settings. Furthermore, its compatibility with green chemistry principles has led to efforts in developing more sustainable synthetic routes, such as solvent-free reactions or catalytic processes that minimize waste.

The pharmacological profile of derivatives derived from 2-Chloro-4,5-dimethylpyridine continues to be a focus of academic and industrial research. Studies have explored its potential in treating neurological disorders by targeting neurotransmitter receptors. The methyl groups at the 4- and 5-positions can be modified to fine-tune binding interactions with biological targets, enhancing efficacy while reducing side effects.

Recent breakthroughs in computational chemistry have accelerated the discovery process for new derivatives of 2-Chloro-4,5-dimethylpyridine. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This integration of computational methods with traditional synthetic chemistry has significantly shortened development timelines for novel therapeutics.

The safety profile of 2-Chloro-4,5-dimethylpyridine is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Storage conditions should minimize exposure to moisture and incompatible materials to prevent degradation or unwanted side reactions.

In conclusion,2-Chloro-4,5-dimethylpyridine (CAS No. 343268-69-9) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in medicinal chemistry research. As advancements continue in synthetic methodologies and drug discovery technologies,2-Chloro-4，5-dimethylpyridine will likely remain a key intermediate in developing next-generation therapeutics。